![molecular formula C23H18ClN3O4S B266159 7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B266159.png)
7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound that has been extensively studied due to its potential therapeutic applications. The compound has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties.
Mechanism of Action
The mechanism of action of 7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, studies have suggested that the compound may exert its biological effects by inhibiting the activity of specific enzymes and signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and oxidative stress, which are associated with several chronic diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its ability to exhibit potent biological activities at low concentrations. However, one of the limitations is that the compound may exhibit cytotoxic effects at higher concentrations, which may limit its use in certain experiments.
Future Directions
Several future directions for the study of 7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have been identified. These include further studies on the compound's mechanism of action, optimization of the synthesis method, and evaluation of its potential use in the treatment of various diseases. Additionally, there is a need for further studies on the compound's safety and toxicity profile to determine its suitability for clinical use.
Synthesis Methods
The synthesis of 7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been reported in several studies. One of the most common methods involves the condensation of 4-hydroxybenzaldehyde, 5-isobutyl-1,3,4-thiadiazol-2-amine, and 3,4-dihydro-2H-pyran-2,5-dione in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then treated with chloroacetyl chloride to obtain the final compound.
Scientific Research Applications
7-Chloro-1-(4-hydroxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C23H18ClN3O4S |
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Molecular Weight |
467.9 g/mol |
IUPAC Name |
7-chloro-1-(4-hydroxyphenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C23H18ClN3O4S/c1-11(2)9-17-25-26-23(32-17)27-19(12-3-6-14(28)7-4-12)18-20(29)15-10-13(24)5-8-16(15)31-21(18)22(27)30/h3-8,10-11,19,28H,9H2,1-2H3 |
InChI Key |
XZQOGRQLLRVPEH-UHFFFAOYSA-N |
SMILES |
CC(C)CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)O |
Canonical SMILES |
CC(C)CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)O |
Origin of Product |
United States |
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